Cas no 64142-77-4 (Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
• CAS No: 64142-77-4
• MF: C₁₀H₁₅N₅O₁₀P₂
• MW: 428.201270341873
• CID: 503795
• PubChem ID: 644237
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• Adenosine 5'-(trihydrogen diphosphate-P-32P) (9CI)
• DTXSID90349339
• adenosine, 5'-(trihydrogen alpha-32P-diphosphate)
• Adenosine 5'-(tetrahydrogen diphosphate-alpha-32P)
• ADP-alpha-32P
• Adenosine 5'-diphosphate-alpha-32P
• 64142-77-4

• Inchi： 1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1/i27+1
• InChI Key： XTWYTFMLZFPYCI-HYBUVSRDSA-N
• SMILES： [32P](=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 428.03
• Monoisotopic Mass: 428.03
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.6
• Topological Polar Surface Area: 233Ų

Experimental Properties

• PSA: 252.22000
• LogP: -1.16480